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Compound of Interest

Compound Name: n-Methyl-n-phenylprop-2-enamide

Cat. No.: B3055005 Get Quote

An In-depth Technical Guide to n-Methyl-n-
phenylprop-2-enamide
For Researchers, Scientists, and Drug Development Professionals

Introduction
n-Methyl-n-phenylprop-2-enamide, also known as N-methyl-N-phenylacrylamide, is an

organic compound with the chemical formula C₁₀H₁₁NO. It belongs to the class of N-substituted

acrylamides, a group of compounds recognized for their utility as monomers in polymer

synthesis and as intermediates in various chemical transformations. This technical guide

provides a comprehensive overview of the chemical properties, structure, synthesis, and

reactivity of n-Methyl-n-phenylprop-2-enamide, tailored for professionals in research and

development.

Chemical Structure and Properties
The structure of n-Methyl-n-phenylprop-2-enamide features a central amide functional group

with a methyl and a phenyl substituent on the nitrogen atom, and a vinyl group attached to the

carbonyl carbon. This combination of an aromatic ring and a reactive α,β-unsaturated carbonyl

system defines its chemical behavior and potential applications.
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A summary of the key physicochemical properties of n-Methyl-n-phenylprop-2-enamide is

presented in the table below.

Property Value Reference

Molecular Formula C₁₀H₁₁NO [1]

Molecular Weight 161.20 g/mol [1]

IUPAC Name
N-methyl-N-phenylprop-2-

enamide
[1]

CAS Number 6273-94-5 [1]

Canonical SMILES
CN(C1=CC=CC=C1)C(=O)C=

C
[1]

InChI Key
IZXGMKHVTNJFAA-

UHFFFAOYSA-N
[1]

Computed XLogP3 1.7 [1]

Hydrogen Bond Donor Count 0 [1]

Hydrogen Bond Acceptor

Count
1 [1]

Rotatable Bond Count 2 [1]

Exact Mass 161.084063974 Da [1]

Monoisotopic Mass 161.084063974 Da [1]

Synthesis
A general and adaptable method for the synthesis of N-substituted acrylamides involves the

acylation of a secondary amine with an acryloyl chloride derivative. The following protocol is a

representative procedure for the synthesis of n-Methyl-n-phenylprop-2-enamide from N-

methylaniline and acryloyl chloride.[2]
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Experimental Protocol: Synthesis of n-Methyl-n-
phenylprop-2-enamide
Materials:

N-methylaniline

Acryloyl chloride

Triethylamine

Anhydrous dichloromethane (or a similar inert solvent)

Saturated sodium bicarbonate solution

Water

Anhydrous magnesium sulfate

Procedure:

In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve N-

methylaniline (1.0 equivalent) and triethylamine (1.2 equivalents) in anhydrous

dichloromethane.

Cool the reaction mixture to 0 °C in an ice bath.

Slowly add acryloyl chloride (1.1 equivalents) dropwise to the stirred solution.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for 3-4 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, filter the reaction mixture to remove the triethylammonium chloride

precipitate.

Wash the filtrate sequentially with saturated sodium bicarbonate solution and water.
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Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

under reduced pressure to yield the crude product.

Purify the crude product by column chromatography on silica gel using an appropriate eluent

system (e.g., a mixture of hexanes and ethyl acetate) to obtain pure n-Methyl-n-
phenylprop-2-enamide.
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Reactants
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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